Cas no 139981-37-6 (2-Naphthalenecarboxamide,1-hydroxy-N-(2-hydroxypropyl)-4-[2-(4-nitrophenoxy)ethoxy]-)

2-Naphthalenecarboxamide,1-hydroxy-N-(2-hydroxypropyl)-4-[2-(4-nitrophenoxy)ethoxy]- structure
139981-37-6 structure
Product Name:2-Naphthalenecarboxamide,1-hydroxy-N-(2-hydroxypropyl)-4-[2-(4-nitrophenoxy)ethoxy]-
CAS No:139981-37-6
MF:C22H22N2O7
MW:426.419286251068
CID:102099
PubChem ID:53422477
Update Time:2025-04-18

2-Naphthalenecarboxamide,1-hydroxy-N-(2-hydroxypropyl)-4-[2-(4-nitrophenoxy)ethoxy]- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenecarboxamide,1-hydroxy-N-(2-hydroxypropyl)-4-[2-(4-nitrophenoxy)ethoxy]-
    • 1-hydroxy-N-(2-hydroxypropyl)-4-[2-(4-nitrophenoxy)ethoxy]naphthalene-2-carboxamide
    • 139981-37-6
    • DTXSID10698098
    • Inchi: 1S/C22H22N2O7/c1-14(25)13-23-22(27)19-12-20(17-4-2-3-5-18(17)21(19)26)31-11-10-30-16-8-6-15(7-9-16)24(28)29/h2-9,12,14,25-26H,10-11,13H2,1H3,(H,23,27)
    • InChI Key: NBVIPFNNJFWDDN-UHFFFAOYSA-N
    • SMILES: O(CCOC1C=CC(=CC=1)[N+](=O)[O-])C1=CC(C(NCC(C)O)=O)=C(C2C=CC=CC=21)O

Computed Properties

  • Exact Mass: 426.14276
  • Monoisotopic Mass: 426.143
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 8
  • Complexity: 591
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 3.9
  • Topological Polar Surface Area: 134A^2

Experimental Properties

  • PSA: 131.16
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.